Cas no 21736-83-4 (Spectinomycin dihydrochloride)

Conclusion: spectinomycin dihydrochloride is a broad-spectrum antibiotic that can inhibit the growth of a variety of gram positive and gram negative bacteria Spectinomycin dihydrochloride interferes with protein synthesis by specifically targeting bacterial ribosomes Spectinomycin dihydrochloride is also a noncompetitive inhibitor of TD intronic RNA with a Ki of 7.2 mm
Spectinomycin dihydrochloride structure
Spectinomycin dihydrochloride structure
Spectinomycin dihydrochloride
21736-83-4
C14H26Cl2N2O7
405.2714
MFCD00070403
51863
24192110

Spectinomycin dihydrochloride Properties

Names and Identifiers

    • Spectinomycin Hydrochloride
    • M 141
    • stanilo
    • U-18409AE
    • NSC 248616
    • SPECTINOMYCIN 2HCL
    • Spectinomycin2HClpentahydrate
    • SPECTINOMYCIN DIHYDROCHLORIDE
    • ACTINOSPECTACIN DIHYDROCHLORIDE
    • SPECTINOMYCIN READY MADE SOLUTION
    • Spectinomycin (dihydrochloride)
    • Spectinomycin Dihydr
    • Spectinomycin HCl
    • Spectinomycin Sulphate
    • spectinomycin standard solution
    • actinospectacin
    • Spectinomycin dihydrochloride pentahydrate
    • Spectinomycin hydrochloride anhydrous
    • DSSTox_CID_25429
    • DSSTox_RID_80873
    • DSSTox_GSID_45429
    • Spectinomycin hydrochloride hydrate
    • (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-benzo[b]pyrano[2,3-e][1,4]dioxin-
    • SPECTRUM1500538
    • CHEMBL3184600
    • Spectinomycin hydrochloride, Antibiotic for Culture Media Use Only
    • (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-N,N',2-trimethyl-4-oxodecahydro-2H-pyrano[2,3-b][1,4]benzodioxine-6,8-diaminium dichloride
    • Spectinomycin (hydrochloride hydrate)
    • (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-4H-pyrano[2,3-b][1,4]benzodioxin-4-one Hydrochloride
    • CHEBI:9216
    • S0584
    • HY-B0438
    • NS00093599
    • Tox21_110592
    • NSC-248616
    • SR-05000001868-5
    • (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-benzo[b]pyrano[2,3-e][1,4]dioxin-4-one dihydrochloride
    • 4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE, DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-, HYDROCHLORIDE, (1:2), (2R,4AR,5AR,6S,7S,8R,9S,9AR,10AS)-
    • (2R-(2.ALPHA.,4A.BETA.,5A.BETA.,6.BETA.,7.BETA.,8.BETA.,9.ALPHA.,9A.ALPHA.,10A.BETA.))-DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE DIHYDROCHLORIDE
    • W-107526
    • (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.0,3,8]tetradecan-7-one dihydrochloride
    • AS-75254
    • SR-05000001868
    • s2510
    • Tox21_110592_1
    • SR-05000001868-3
    • DTXSID9045429
    • Prestwick_106
    • EN300-74585
    • Q27108317
    • 4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE, DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-, DIHYDROCHLORIDE
    • CAS-21736-83-4
    • 21736-83-4
    • CCG-39253
    • SPECTINOMYCIN HYDROCHLORIDE [WHO-DD]
    • NCGC00017354-07
    • Spectinomycin (dihydrochloride pentahydrate)
    • (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.03,8]tetradecan-7-one;dihydrochloride
    • (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-pyrano[2,3-b][1,4]benzodioxin-4-one dihydrochloride
    • (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.0(3),?]tetradecan-7-one dihydrochloride
    • NCGC00016754-01
    • 296JEI210Z
    • (+)-Spectinomycin Dihydrochloride
    • DTXCID7025429
    • D78306
    • AKOS016010051
    • HMS1570B09
    • HMS1920P22
    • Spectinomycin diHCl
    • SCHEMBL184452
    • 4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-,dihydrochloride, (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-
    • +Expand
    • MFCD00070403
    • FOGDPGQSHLLYIK-XYQGXRRISA-N
    • 1S/C14H24N2O7.2ClH/c1-5-4-6(17)14(20)13(21-5)22-12-10(19)7(15-2)9(18)8(16-3)11(12)23-14;;/h5,7-13,15-16,18-20H,4H2,1-3H3;2*1H/t5-,7-,8+,9+,10+,11-,12-,13+,14+;;/m1../s1
    • Cl[H].Cl[H].O1[C@]2(C(C([H])([H])[C@@]([H])(C([H])([H])[H])O[C@@]2([H])O[C@]2([H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]([H])([C@@]12[H])N([H])C([H])([H])[H])O[H])N([H])C([H])([H])[H])O[H])=O)O[H]

Computed Properties

  • 404.111707g/mol
  • 0
  • 7
  • 9
  • 2
  • 404.111707g/mol
  • 404.111707g/mol
  • 130Ų
  • 25
  • 478
  • 0
  • 9
  • 0
  • 0
  • 0
  • 3

Experimental Properties

  • -0.53980
  • 129.51000
  • 1.586
  • No data available
  • 194°C
  • No data available
  • No data available
  • H2O: 50 mg/mL, clear, faintly yellow
  • 类白色粉末状固体
  • No data available

Spectinomycin dihydrochloride Security Information

Spectinomycin dihydrochloride Customs Data

  • 3004909090
  • China Customs Code:

    3004909090

Spectinomycin dihydrochloride Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00I4ON-1g
4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-,dihydrochloride, (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-
21736-83-4 98%
1g
$31.00
A2B Chem LLC
AI45079-1g
Spectinomycin dihydrochloride
21736-83-4 98%
1g
$17.00 2024-04-20
Aaron
AR00I4WZ-1g
4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-,dihydrochloride, (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-
21736-83-4 97%
1g
$9.00
abcr
AB531116-1g
Spectinomycin dihydrochloride hydrate (~ 4 H2O), 95%; .
21736-83-4 95%
1g
€66.30
Chemenu
CM110467-10g
Spectinomycin dihydrochloride
21736-83-4 98%
10g
$234 2021-08-06
ChemScence
CS-2544-500mg
Spectinomycin dihydrochloride
21736-83-4 ≥98.0%
500mg
$55.0 2022-04-27
Enamine
EN300-74585-0.05g
(1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.0,3,8]tetradecan-7-one dihydrochloride
21736-83-4 95%
0.05g
$19.0
eNovation Chemicals LLC
D480393-1g
(2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-4H-pyrano[2,3-b][1,4]benzodioxin-4-one, hydrochloride (1:2)
21736-83-4 98%
1g
$274 2022-06-06
Key Organics Ltd
AS-75254-25G
(1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.0³,⁸]tetradecan-7-one dihydrochloride
21736-83-4 >97%
25g
£138.00 2023-09-09
MedChemExpress
HY-B0438-10mM*1mLinWater
Spectinomycin dihydrochloride
21736-83-4 ≥98.0%
10mM*1mLinWater
¥550 2022-05-18

Spectinomycin dihydrochloride Suppliers

WuHan Dong Kang Yuan technology co., LTD
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(CAS:21736-83-4)
WANG HUA
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widely chemical reagent
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WANG YAN
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Shanghai Macklin Biochemical Co., Ltd
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(CAS:21736-83-4)
SHEN JING LI
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Hubei Xingcheng Biotechnology Co., Ltd
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(CAS:21736-83-4)
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3371991952@QQ.COM

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